Cas no 59431-11-7 ()

• CAS No: 59431-11-7
• MF: C₅H₁₁N₂
• MW: 99.1542408466339
• CID: 2834172
• PubChem ID: 201602
• Update Time: 2025-04-21

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C5H11N2/c1-7(2,3)5-4-6/h5H2,1-3H3/q+1
• InChI Key： FCFDNBCKGVPNOG-UHFFFAOYSA-N
• SMILES： [N+](C)(C)(C)CC#N

Computed Properties

• Exact Mass: 99.092223359Da
• Monoisotopic Mass: 99.092223359Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 90.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 23.8Ų